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Compound of Interest

Compound Name: Nitric acid;silver

Cat. No.: B1681675

Technical Support Center: Dissolving Silver in
Nitric Acid
This technical support center provides troubleshooting guidance and frequently asked

guestions for researchers, scientists, and drug development professionals working with the
exothermic reaction of dissolving silver in nitric acid.

Frequently Asked Questions (FAQSs)

Q1: What are the primary safety concerns when dissolving silver in nitric acid?

Al: The reaction between silver and nitric acid is exothermic and produces toxic nitrogen
dioxide (NOz2) gas, which is a corrosive and hazardous fume.[1][2][3][4][5] It is imperative tO
perform this procedure in a well-ventilated fume hood.[5] Appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.[1]
[5] The reaction can also be vigorous, with the potential for bubbling and foaming, so using a
container with sufficient headspace is crucial to prevent overflows.[2]

Q2: What is the balanced chemical equation for the reaction?

A2: The stoichiometry of the reaction depends on the concentration and temperature of the
nitric acid.[6]

o With cold and dilute nitric acid: 3 Ag(s) + 4 HNOs(ag) — 3 AgNOs(aq) + 2 H20(l) + NO(g)
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» With hot and concentrated nitric acid: Ag(s) + 2 HNOs(ag) — AgNOs(aq) + H20(l) + NO2(qg)
[6]

Q3: Why is my silver not dissolving or dissolving very slowly?
A3: Several factors can affect the rate of dissolution:

o Temperature: The reaction is significantly faster at elevated temperatures.[3][4] Applying
gentle heat can initiate and accelerate the reaction.[4]

 Nitric Acid Concentration: The dissolution rate is influenced by the acid concentration. The
rate increases with acid concentrations up to 10 mol/L, but concentrations greater than 10
mol/L can slow down the dissolution rate.[7][8][9]

e Surface Area: Increasing the surface area of the silver, for instance by using silver shot or
granules, will speed up the reaction.[2]

 Stirring: Agitation increases the interaction between the silver and the nitric acid, leading to a
faster dissolution rate.[10][11]

Q4: The solution turned a blue or greenish color. What does this indicate?

A4: A blue or greenish color in the resulting silver nitrate solution is typically an indication of
copper contamination.[12] If the starting silver material was an alloy (e.g., sterling silver, which
contains copper), the nitric acid will dissolve the copper as well, forming copper nitrate, which is
blue.

Q5: How can | control the exothermic nature of the reaction?
A5: To manage the heat generated:
o Slow Addition of Acid: Add the nitric acid to the silver slowly and in increments.

o Cooling Bath: Use an ice bath to cool the reaction vessel, especially during the initial, most
vigorous phase of the reaction.

o Control Heating: If external heating is used, apply it gently and be prepared to remove the
heat source if the reaction becomes too rapid.[4]
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Troubleshooting Guide

Issue

Possible Cause(s)

Troubleshooting Steps

Reaction is too vigorous and

producing excessive fumes.

- Nitric acid concentration is
too high.- Temperature is too
high.- Initial addition of acid

was too rapid.

- Immediately remove any

external heat source.- Cool the
reaction vessel in an ice bath.-
Ensure adequate ventilation in

the fume hood.

Incomplete dissolution of silver.

- Insufficient nitric acid.- Low
reaction temperature.- Low
acid concentration.-
Passivation of the silver

surface.

- Add more nitric acid in small
increments.- Gently heat the
solution.- Ensure proper acid
concentration is used.-
Increase stirring to remove any

passivating layers.

Formation of a white

precipitate during the reaction.

- Presence of chloride ions in
the water or on the glassware,

forming silver chloride (AgCI).

- Use distilled or deionized
water.- Ensure all glassware is

thoroughly cleaned and rinsed.

The final silver nitrate solution

is acidic.

- Excess nitric acid was used.-
Dissolved nitrogen dioxide gas
can make the solution acidic.
[13]

- Gently heat the solution to
drive off any remaining nitric
acid and dissolved gases. Be
cautious not to decompose the
silver nitrate.- Recrystallize the
silver nitrate to purify it from

the excess acid.[13]

Experimental Protocols

Detailed Methodology for Dissolving Silver in Nitric Acid

Objective: To safely and efficiently dissolve pure silver in nitric acid to produce silver nitrate.

Materials:

e Pure silver (e.g., shot, wire, or bar)

» Concentrated nitric acid (e.g., 70%)
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« Distilled or deionized water

o Beaker or flask (of a size that the initial reactants occupy no more than 25% of the volume)
e Hot plate with stirring capability

e Glass stirring rod

e Fume hood

o Personal Protective Equipment (goggles, gloves, lab coat)

Procedure:

o Preparation: Weigh the desired amount of pure silver and place it in the beaker. Ensure the
silver has a high surface area for a faster reaction.[2]

o Acid Addition: Inside a fume hood, carefully add the concentrated nitric acid to the beaker
containing the silver. A general guideline is to use a stoichiometric excess of nitric acid to
ensure complete dissolution.

e Initiating the Reaction: The reaction may begin slowly at room temperature.[3] To accelerate
the process, gently heat the beaker on a hot plate and initiate stirring.[4]

e Managing the Reaction: The reaction is exothermic and will produce reddish-brown nitrogen
dioxide gas.[4] Maintain a controlled temperature to prevent the reaction from becoming too
vigorous. If the reaction becomes too rapid, reduce or remove the heat.

o Completion: Continue heating and stirring until all the silver has dissolved. The solution
should become clear if pure silver was used.

e Cooling and Crystallization: Once the reaction is complete, turn off the heat and allow the
solution to cool. As the solution cools, silver nitrate crystals will precipitate. To maximize
crystal formation, the solution can be further cooled in an ice bath.

« Isolation and Drying: Decant the remaining acidic solution. The silver nitrate crystals can be
washed with a small amount of cold, distilled water and then dried in a desiccator, protected
from light.
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Data Presentation

Table 1: Effect of Nitric Acid Concentration on Silver Dissolution Rate

Nitric Acid Concentration . . .
Relative Dissolution Rate

Observations

(mol/L)
Reaction may not initiate
<4 Very Slow . .
without heating.[9]
The rate of dissolution is
4-10 Increases with concentration accelerated in this range.[7][8]
[°]
High concentrations can lead
>10 Decreases with concentration to a slowing of the dissolution

rate.[7][8][9]

Table 2: Influence of Temperature on Reaction Time

Temperature Reaction Time

Notes

Room Temperature Slow (can take hours to days)

The reaction proceeds very
slowly without external
heating.[3][14]

Gentle Heating (e.g., Fast (can be complete in

simmering) minutes to an hour)

Heating significantly
accelerates the dissolution of
silver.[4][15]

Visualizations
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Workflow for Managing Exothermic Reaction

Start: Prepare Silver and Nitric Acid

l

Slowly Add Nitric Acid to Silver in Fume Hood

Observe Reaction Vigor

Apply Gentle Heat if Reaction is Slow Vigorous

Reaction Too Vigorous?

No

Continue Monitoring

End: Proceed to Cooling and Crystallization

Click to download full resolution via product page

Caption: Workflow for managing the exothermic dissolution of silver.
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Troubleshooting Incomplete Silver Dissolution

Problem: Incomplete Silver Dissolution

Sufficient Nitric Acid Added?

Yo

es
Is the Solution Being Heated?

No

Solution: Add More Nitric Acid

Yes

Is the Solution Being Stirred?

Solution: Apply Gentle Heat Yes

Is Acid Concentration Optimal (4-10M)?

Solution: Increase Stirring Speed

Solution: Adjust Acid Concentration Yes

Problem Resolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting incomplete dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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